1-(4-methoxyphenyl)-N-(4-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-N-(4-methylpyridin-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H19N3O3/c1-12-7-8-19-16(9-12)20-18(23)13-10-17(22)21(11-13)14-3-5-15(24-2)6-4-14/h3-9,13H,10-11H2,1-2H3,(H,19,20,23)
• InChI Key: NEKXUHCIYIJSRP-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• solubility: 48.8 [ug/mL]

Description

1-(4-methoxyphenyl)-N-(4-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide is a member of pyrrolidines.

Scientific Research Applications

Structural and Conformational Analysis

• Structure and Conformation Studies: The crystal structure and molecular conformation of a solvated derivative of this compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, have been studied. These studies are significant in understanding the potential antineoplastic properties of such compounds, with insights gained from X-ray analysis and molecular orbital methods (Banerjee et al., 2002).

Chemical Synthesis and Reactions

• Novel Compounds Synthesis: Research includes the synthesis of novel annulated products from derivatives of this compound. Such syntheses are essential for developing new chemical entities with potential applications in pharmaceuticals and materials science (Deady & Devine, 2006).

Anticonvulsant Properties

• Anticonvulsant Enaminones: Studies on anticonvulsant enaminones, including derivatives of this compound, provide insights into their potential therapeutic applications in treating epilepsy and related disorders (Kubicki et al., 2000).

Diuretic and Hypertension Applications

• Diuretic Properties: Investigations into polymorphic modifications of related compounds have revealed strong diuretic properties, suggesting potential use in hypertension treatments (Shishkina et al., 2018).

Antifungal and Insecticidal Activities

• Antifungal Activity: Synthesis of new pyrido[2,3-d]pyrimidines derivatives, including this compound, shows significant antifungal activities, expanding the scope of its applications in antifungal research (Hanafy, 2011).
• Insecticidal Properties: Research on pyridine derivatives demonstrates strong insecticidal activities, including against common agricultural pests (Bakhite et al., 2014).

Potential Anti-HIV Applications

• Anti-HIV Research: A derivative, 1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, has been identified as a potential non-nucleoside reverse transcriptase inhibitor for HIV-1, suggesting applications in antiviral therapy (Tamazyan et al., 2007).

Antidiabetic Potential

• Antidiabetic Screening: Novel dihydropyrimidine derivatives related to this compound have been synthesized and screened for antidiabetic activity, showing potential in diabetes treatment (Lalpara et al., 2021).